Cas no 1356383-20-4 (N-Benzyloxycarbonyl (S)-Lisinopril-d5 Ethyl Methyl Diester)

N-Benzyloxycarbonyl (S)-Lisinopril-d5 Ethyl Methyl Diester is a deuterated derivative of lisinopril, a well-known angiotensin-converting enzyme (ACE) inhibitor. This compound features a benzyloxycarbonyl (Cbz) protecting group and ethyl-methyl ester modifications, enhancing its stability and suitability for analytical applications. The incorporation of five deuterium atoms (d5) improves its utility as an internal standard in mass spectrometry, ensuring precise quantification in pharmacokinetic and metabolic studies. Its high chemical purity and isotopic labeling make it valuable for research involving drug metabolism, bioanalytical method development, and proteomics. The structural modifications also facilitate controlled deprotection for selective functional group manipulation in synthetic chemistry workflows.
N-Benzyloxycarbonyl (S)-Lisinopril-d5 Ethyl Methyl Diester structure
1356383-20-4 structure
Product Name:N-Benzyloxycarbonyl (S)-Lisinopril-d5 Ethyl Methyl Diester
CAS No:1356383-20-4
MF:C32H43N3O7
MW:581.69972
CID:1061533
PubChem ID:71313868
Update Time:2025-05-23

N-Benzyloxycarbonyl (S)-Lisinopril-d5 Ethyl Methyl Diester Chemical and Physical Properties

Names and Identifiers

    • N-Benzyloxycarbonyl (S)-Lisinopril-d5 Ethyl Methyl Diester
    • CS-0203230
    • HY-132763S
    • (S)-1-[N2-(1-Carboxy-3-phenylpropyl)-N-benzyloxycarbonyl-L-lysyl]-L-proline-d5 Ethyl Methyl Diester
    • 1356383-20-4
    • methyl (2S)-1-[(2S)-2-[[(2S)-1-ethoxy-1-oxo-4-(2,3,4,5,6-pentadeuteriophenyl)butan-2-yl]amino]-6-(phenylmethoxycarbonylamino)hexanoyl]pyrrolidine-2-carboxylate
    • Inchi: InChI=1S/C32H43N3O7/c1-3-41-30(37)27(20-19-24-13-6-4-7-14-24)34-26(29(36)35-22-12-18-28(35)31(38)40-2)17-10-11-21-33-32(39)42-23-25-15-8-5-9-16-25/h4-9,13-16,26-28,34H,3,10-12,17-23H2,1-2H3,(H,33,39)/t26-,27-,28-/m0/s1/i4D,6D,7D,13D,14D
    • InChI Key: MYZMCIGSLRHGDQ-MTKARQSRSA-N
    • SMILES: CCOC(=O)C(CCC1=CC=CC=C1)NC(CCCCNC(=O)OCC2=CC=CC=C2)C(=O)N3CCCC3C(=O)OC

Computed Properties

  • Exact Mass: 586.34148445g/mol
  • Monoisotopic Mass: 586.34148445g/mol
  • Isotope Atom Count: 5
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 19
  • Complexity: 842
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 123Ų

Experimental Properties

  • Solubility: Dichloromethane, Ethyl Acetate

N-Benzyloxycarbonyl (S)-Lisinopril-d5 Ethyl Methyl Diester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B285762-2.5mg
N-Benzyloxycarbonyl (S)-Lisinopril-d5 Ethyl Methyl Diester
1356383-20-4
2.5mg
$ 201.00 2023-04-18
TRC
B285762-25mg
N-Benzyloxycarbonyl (S)-Lisinopril-d5 Ethyl Methyl Diester
1356383-20-4
25mg
$ 1608.00 2023-04-18
SHENG KE LU SI SHENG WU JI SHU
sc-503490-2.5 mg
N-Benzyloxycarbonyl (S)-Lisinopril-d5 Ethyl Methyl Diester,
1356383-20-4
2.5 mg
¥2,858.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-503490-2.5mg
N-Benzyloxycarbonyl (S)-Lisinopril-d5 Ethyl Methyl Diester,
1356383-20-4
2.5mg
¥2858.00 2023-09-05

Additional information on N-Benzyloxycarbonyl (S)-Lisinopril-d5 Ethyl Methyl Diester

Comprehensive Overview of N-Benzyloxycarbonyl (S)-Lisinopril-d5 Ethyl Methyl Diester (CAS No. 1356383-20-4)

The compound N-Benzyloxycarbonyl (S)-Lisinopril-d5 Ethyl Methyl Diester (CAS No. 1356383-20-4) is a deuterated derivative of Lisinopril, a well-known angiotensin-converting enzyme (ACE) inhibitor. This specialized isotopically labeled compound is widely used in pharmaceutical research, particularly in drug metabolism and pharmacokinetic (DMPK) studies. The incorporation of deuterium (d5) enhances its utility as an internal standard in mass spectrometry, ensuring high accuracy and reproducibility in analytical workflows.

In recent years, the demand for deuterated compounds like N-Benzyloxycarbonyl (S)-Lisinopril-d5 Ethyl Methyl Diester has surged due to their critical role in advancing precision medicine. Researchers are increasingly focusing on stable isotope-labeled analogs to improve the sensitivity and specificity of LC-MS/MS assays, a trend driven by the growing emphasis on personalized therapeutics. The benzyloxycarbonyl (Z) protecting group in this compound further facilitates selective deprotection during synthetic processes, making it invaluable for peptide chemistry and prodrug development.

One of the most searched questions in the field is: "How does deuterium labeling improve drug metabolism studies?" The answer lies in the kinetic isotope effect (KIE), where deuterium's higher mass slows metabolic cleavage, thereby extending the half-life of the labeled compound. This property makes CAS 1356383-20-4 a pivotal tool for tracking drug distribution and elimination pathways in vivo. Additionally, its ethyl methyl diester moiety enhances lipophilicity, improving membrane permeability—a hot topic in formulations targeting CNS disorders.

From an SEO perspective, terms like "deuterated Lisinopril analogs" and "isotope-labeled ACE inhibitors" are frequently queried by pharmaceutical chemists. This reflects the compound's relevance in cutting-edge applications such as biomarker discovery and bioequivalence testing. Moreover, its structural features align with current industry trends, including the development of prodrug strategies to enhance oral bioavailability—a key challenge in peptide-based therapeutics.

Quality control of N-Benzyloxycarbonyl (S)-Lisinopril-d5 Ethyl Methyl Diester adheres to stringent pharmacopeial standards, ensuring >98% chemical and isotopic purity. Its synthesis involves meticulous chiral resolution to preserve the (S)-configuration, critical for maintaining ACE inhibitory activity. As regulatory agencies like the FDA prioritize robust analytical validation, this compound’s role in method development is more vital than ever.

In conclusion, CAS 1356383-20-4 exemplifies the intersection of synthetic chemistry and translational research. Its versatility addresses pressing needs in drug development, from optimizing ADME profiles to enabling high-throughput screening. As the pharmaceutical industry continues to embrace deuterium technology, this compound will remain a cornerstone for innovation in cardiovascular and metabolic disease research.

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